1-Tert-butyl 4-methyl 3-amino-2,5-dimethylterephthalate

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-O-tert-butyl 4-O-methyl 3-amino-2,5-dimethylbenzene-1,4-dicarboxylate
• InChI: InChI=1S/C15H21NO4/c1-8-7-10(13(17)20-15(3,4)5)9(2)12(16)11(8)14(18)19-6/h7H,16H2,1-6H3
• InChI Key: IFHLRFCMJIGRHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C(=O)OC)N)C)C(=O)OC(C)(C)C

Description

1-Tert-butyl 4-methyl 3-amino-2,5-dimethylterephthalate is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-tert-Butyl 4-methyl 2,5-dimethyl-3-nitroterephthalate (0.5 g, 1.62 mmol) was dissolved in tetrahydrofuran (4 mL). 10 wt % Palladium on carbon (Degussa type, 50 mg) was added to the solution and the mixture was treated with hydrogen at ambient temperature for 3 h. 10 wt % Palladium on carbon (Degussa type, 50 mg) was added to the solution, and the mixture was treated with hydrogen at ambient temperature for a further 2 h. 10 wt % Palladium on carbon (Degussa type, 100 mg) was added to the solution, and the mixture was treated with hydrogen at ambient temperature for a further 5 h. The mixture was filtered and the filtrate was concentrated to afford 1-tert-butyl 4-methyl 3-amino-2,5-dimethylterephthalate (0.444 g, 1.59 mmol, 98% yield) as a brown oil. 1H NMR (400 MHz, CDCl3): δ 6.78 (s, 1H), 5.20 (br s, 2H), 3.90 (s, 3H), 2.40 (s, 3H), 2.24 (s, 3H), 1.59 (s, 9H); MS (EI) for C15H21NO4: 280 (MH+).